N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H19F2N3O/c19-14-5-1-3-7-16(14)21-18(24)13-22-9-11-23(12-10-22)17-8-4-2-6-15(17)20/h1-8H,9-13H2,(H,21,24)
• InChI Key: QGACSGJJKIFZRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC=C2F)C3=CC=CC=C3F
• Molecular Formula: C18H19F2N3O
• Molecular Weight: 331.4 g/mol

Description

N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, commonly known as FPEA, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various fields, including neuroscience and oncology.

Mechanism of Action

The exact mechanism of action of FPEA is not fully understood. However, studies have shown that it acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. It has also been shown to modulate the activity of the GABAergic and glutamatergic systems in the brain.
Biochemical and Physiological Effects:
FPEA has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, FPEA has been shown to modulate the activity of the GABAergic and glutamatergic systems in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using FPEA in lab experiments is its high purity, which allows for accurate and reproducible results. However, FPEA is a relatively new compound, and its long-term effects and potential side effects are not fully understood. In addition, FPEA is not widely available, which may limit its use in some labs.

Future Directions

There are several potential future directions for research on FPEA. One area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease. Another area of interest is its potential use in the development of cancer therapies. Further research is also needed to fully understand the mechanism of action of FPEA and its long-term effects and potential side effects.
In conclusion, FPEA is a synthetic compound that has potential therapeutic applications in various fields, including neuroscience and oncology. Its mechanism of action is not fully understood, but it has been shown to have anxiolytic and antidepressant effects in animal models and to inhibit the growth of cancer cells in vitro and in vivo. Further research is needed to fully understand the potential of FPEA and its limitations.

Synthesis Methods

The synthesis of FPEA involves the reaction of 2-fluoroaniline with 4-(2-fluoro-phenyl)-piperazine in the presence of acetic anhydride and triethylamine. The resulting product is purified by column chromatography to obtain FPEA as a white powder with a purity of over 99%.

Scientific Research Applications

FPEA has been studied for its potential therapeutic applications in various fields, including neuroscience and oncology. In neuroscience, FPEA has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of Alzheimer's disease and other cognitive disorders. In oncology, FPEA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of cancer therapies.